Cas no 1251585-47-3 (4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine)

• Product Name: 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine
• CAS No: 1251585-47-3
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5396127
• Update Time: 2025-10-29

4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• [4-methyl-2-(5-methyl-1-phenyltriazol-4-yl)-1,3-thiazol-5-yl]-morpholin-4-ylmethanone
• 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine

• Inchi： 1S/C18H19N5O2S/c1-12-16(18(24)22-8-10-25-11-9-22)26-17(19-12)15-13(2)23(21-20-15)14-6-4-3-5-7-14/h3-7H,8-11H2,1-2H3
• InChI Key： IWWNJJWSRKLEGG-UHFFFAOYSA-N
• SMILES： C(C1SC(C2=C(C)N(C3=CC=CC=C3)N=N2)=NC=1C)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 369.126
• Monoisotopic Mass: 369.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine

Comprehensive Analysis of 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine (CAS No. 1251585-47-3)

The compound 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine (CAS No. 1251585-47-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This heterocyclic molecule combines a 1,3-thiazole core with a 1,2,3-triazole moiety, linked via a morpholine carbonyl group. Such hybrid structures are increasingly explored for their bioactivity, particularly in drug discovery and materials science.

Recent trends in pharmaceutical research highlight the growing demand for triazole-thiazole hybrids, as they exhibit promising pharmacological properties. The presence of both 5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl and 4-methyl-1,3-thiazole groups in this compound suggests potential interactions with biological targets, such as enzymes or receptors. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for diseases like inflammation or metabolic disorders.

From a synthetic chemistry perspective, the morpholine carbonyl linkage in CAS 1251585-47-3 offers versatility for further derivatization. This feature aligns with the current focus on click chemistry and fragment-based drug design, where modular building blocks are prioritized. The compound’s molecular weight and logP values also make it a candidate for bioavailability optimization, a hot topic in modern drug development.

In material science, the 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine structure could contribute to the design of organic semiconductors or fluorescent probes. Its conjugated system and electron-rich heterocycles may enable applications in optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Purity and stability assessments are critical, especially given the rising demand for high-precision chemical standards in academic and industrial labs. The compound’s CAS registry number (1251585-47-3) ensures traceability in global databases, facilitating collaborative research.

Environmental and safety profiles of 4-[4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-5-carbonyl]morpholine are under scrutiny, reflecting broader concerns about green chemistry. Researchers are investigating biodegradable alternatives and solvent-free synthesis methods to align with sustainable development goals (SDGs).

In summary, CAS 1251585-47-3 represents a compelling case study in interdisciplinary science. Its triazole-thiazole-morpholine architecture bridges gaps between drug discovery, materials engineering, and environmental chemistry, making it a valuable subject for future investigations.